Cas no 820236-66-6 (Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-)

Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]- structure
820236-66-6 structure
Product Name:Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-
CAS No:820236-66-6
MF:C17H12BrNO3
MW:358.18608379364
CID:700671
PubChem ID:71420418
Update Time:2025-04-19

Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-
    • 4-[(7-bromo-1-oxoisoquinolin-2-yl)methyl]benzoic acid
    • DTXSID00839610
    • 820236-66-6
    • 4-[(7-Bromo-1-oxoisoquinolin-2(1H)-yl)methyl]benzoic acid
    • Inchi: 1S/C17H12BrNO3/c18-14-6-5-12-7-8-19(16(20)15(12)9-14)10-11-1-3-13(4-2-11)17(21)22/h1-9H,10H2,(H,21,22)
    • InChI Key: AMEKIYOUZARTDP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C=CN(C(C=2C=1)=O)CC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 357.00006g/mol
  • Monoisotopic Mass: 357.00006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.6Ų
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